Cas no 731011-99-7 (2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 731011-99-7
• MF: C₁₂H₁₄Cl₂N₂O₃S
• MW: 337.222159862518
• CID: 3106570
• PubChem ID: 3844301
• Update Time: 2025-10-25

2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(4-chlorophenyl)sulfonyl]piperazine
• 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one
• G38532
• 2-chloro-1-{4-[(4-chlorobenzene)sulfonyl]piperazin-1-yl}ethan-1-one
• 2-chloro-1-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]ethanone
• EN300-08173
• SR-01000047889-1
• 2-chloro-1-(4-(4-chlorophenylsulfonyl)piperazin-1-yl)ethanone
• PD193909
• Z56949574
• AKOS001045728
• 2-chloro-1-[4-(4-chlorobenzenesulfonyl)piperazin-1-yl]ethan-1-one
• CS-0221028
• 731011-99-7
• 2-Chloro-1-[4-[(4-chlorophenyl)sulfonyl]-1-piperazinyl]ethanone
• SR-01000047889

• Inchi： 1S/C12H14Cl2N2O3S/c13-9-12(17)15-5-7-16(8-6-15)20(18,19)11-3-1-10(14)2-4-11/h1-4H,5-9H2
• InChI Key： MNOHBZYZOODNAZ-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)S(C1C=CC(=CC=1)Cl)(=O)=O)=O

Computed Properties

• Exact Mass: 336.0102189Da
• Monoisotopic Mass: 336.0102189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one

Research Brief on 2-Chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one (CAS: 731011-99-7)

The compound 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one (CAS: 731011-99-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpiperazine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one exhibits selective inhibition against specific kinase targets, making it a potential candidate for targeted therapy. Researchers have employed molecular docking studies and in vitro assays to validate its binding affinity and inhibitory activity, with results indicating high specificity for certain kinase isoforms.

In addition to its kinase inhibitory properties, this compound has also been explored for its antimicrobial potential. The rise of multidrug-resistant pathogens has necessitated the discovery of new antimicrobial agents with novel mechanisms of action. Recent studies have demonstrated that 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal strains. Mechanistic studies suggest that its efficacy may be attributed to the disruption of microbial cell wall synthesis and interference with essential enzymatic processes.

The synthetic chemistry community has also made strides in optimizing the production of this compound. Traditional synthetic routes often involve multi-step processes with low yields and high costs. However, recent advancements in catalytic methods and green chemistry have enabled more efficient and scalable synthesis. For instance, researchers have reported a one-pot synthesis approach using environmentally benign catalysts, significantly improving the overall yield and purity of the final product. These developments are crucial for facilitating large-scale production and further pharmacological evaluation.

Despite these promising findings, challenges remain in the development of 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one as a therapeutic agent. Pharmacokinetic studies have revealed issues related to its bioavailability and metabolic stability, which may limit its clinical applicability. Current research efforts are focused on structural modifications to enhance its drug-like properties while retaining its biological activity. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, 2-chloro-1-4-(4-chlorobenzenesulfonyl)piperazin-1-ylethan-1-one represents a versatile scaffold with significant potential in both kinase inhibition and antimicrobial therapy. Ongoing research aims to address its pharmacokinetic limitations and explore its broader therapeutic applications. As the field advances, this compound may serve as a cornerstone for the development of next-generation pharmaceuticals targeting unmet medical needs.